1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole

• IUPAC Name: 1-benzyl-5-[(2-methoxy-5-nitrophenyl)methylsulfanyl]tetrazole
• InChI: InChI=1S/C16H15N5O3S/c1-24-15-8-7-14(21(22)23)9-13(15)11-25-16-17-18-19-20(16)10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
• InChI Key: JGJOQRDFBSMVMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])CSC2=NN=NN2CC3=CC=CC=C3
• Molecular Formula: C16H15N5O3S
• Molecular Weight: 357.4 g/mol

Description

1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole, also known as BMTT, is a tetrazole-based compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMTT belongs to the class of thiol-reactive compounds that have been shown to exhibit anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole is not fully understood, but it is believed to act by targeting thiol-containing proteins. 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole contains a thiol-reactive group that can react with cysteine residues on proteins, leading to their inactivation. This mechanism of action is similar to that of other thiol-reactive compounds such as N-ethylmaleimide (NEM) and iodoacetamide (IAA).
Biochemical and Physiological Effects:
1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, which play a crucial role in the pathogenesis of inflammatory diseases. 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole has also been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. Additionally, 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole has been shown to exhibit antibacterial activity against Gram-positive bacteria, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole is its ease of synthesis and purification. The reaction yield is typically high, and the product can be purified by column chromatography. Additionally, 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole exhibits potent anti-inflammatory and anti-cancer properties, making it a promising candidate for therapeutic applications.
One of the main limitations of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole is its chemical reactivity. 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole contains a thiol-reactive group that can react with cysteine residues on proteins, leading to their inactivation. This can make it difficult to study the specific targets and mechanisms of action of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole.

Future Directions

There are several future directions for the study of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole. One potential area of research is the identification of specific protein targets of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole. This could help to elucidate the mechanisms of action of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole and identify potential therapeutic applications.
Another area of research is the development of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole derivatives with improved chemical stability and specificity. This could lead to the development of more potent and selective anti-inflammatory and anti-cancer agents.
Finally, the antibacterial activity of 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole could be further explored to identify its potential as a new class of antibiotics.

Synthesis Methods

1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole can be synthesized by a one-pot reaction of 2-methoxy-5-nitrobenzyl bromide, sodium azide, and benzyl mercaptan in the presence of copper(I) iodide. The reaction proceeds via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the tetrazole ring. The yield of the reaction is typically high, and the product can be purified by column chromatography.

Scientific Research Applications

1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole has been shown to exhibit potent anti-inflammatory and anti-cancer properties. It has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, which play a crucial role in the pathogenesis of inflammatory diseases. 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole has also been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. Additionally, 1-benzyl-5-[(2-methoxy-5-nitrobenzyl)thio]-1H-tetrazole has been shown to exhibit antibacterial activity against Gram-positive bacteria, making it a potential candidate for the development of new antibiotics.